Cas no 1806171-35-6 (2-Bromo-3-cyano-4-hydroxy-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-3-cyano-4-hydroxy-5-(trifluoromethoxy)pyridine
• CAS No: 1806171-35-6
• MF: C₇H₂BrF₃N₂O₂
• MW: 283.002191066742
• CID: 4801657
• Update Time: 2025-11-06

2-Bromo-3-cyano-4-hydroxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-4-hydroxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2BrF3N2O2/c8-6-3(1-12)5(14)4(2-13-6)15-7(9,10)11/h2H,(H,13,14)
• InChI Key： JVLKTYBJFSFSIP-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C(=CN1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 416
• XLogP3: 2.4
• Topological Polar Surface Area: 62.1

Additional information on 2-Bromo-3-cyano-4-hydroxy-5-(trifluoromethoxy)pyridine

2-Bromo-3-cyano-4-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1806171-35-6): An Overview of Its Properties and Applications

2-Bromo-3-cyano-4-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1806171-35-6) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in various chemical and pharmaceutical applications. This compound features a pyridine ring substituted with a bromo, cyano, hydroxy, and trifluoromethoxy group, providing it with a diverse range of chemical properties and reactivity profiles.

The bromo group in 2-Bromo-3-cyano-4-hydroxy-5-(trifluoromethoxy)pyridine serves as an excellent leaving group, making the compound highly reactive in nucleophilic substitution reactions. This property is particularly useful in synthetic chemistry, where the bromo group can be readily replaced by other functional groups, such as amines, alcohols, or thiols, to generate a wide array of derivatives. The cyano group, on the other hand, imparts strong electron-withdrawing properties to the molecule, enhancing its stability and reactivity in various chemical transformations.

The presence of the hydroxy group in 2-Bromo-3-cyano-4-hydroxy-5-(trifluoromethoxy)pyridine adds another layer of complexity to its chemical behavior. The hydroxy group can participate in hydrogen bonding interactions, making the compound suitable for use in polar solvents and enhancing its solubility. Additionally, the hydroxy group can be readily converted into other functional groups through various chemical reactions, such as esterification or etherification.

The trifluoromethoxy group is a key feature of 2-Bromo-3-cyano-4-hydroxy-5-(trifluoromethoxy)pyridine, contributing to its unique electronic and steric properties. The trifluoromethoxy group is highly electronegative and bulky, which can influence the reactivity and selectivity of the compound in various chemical reactions. This functional group is also known for its ability to enhance the lipophilicity of molecules, making it particularly useful in the design of pharmaceuticals and agrochemicals.

In recent years, 2-Bromo-3-cyano-4-hydroxy-5-(trifluoromethoxy)pyridine has gained significant attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of novel bioactive compounds. For instance, researchers have explored its use in the development of inhibitors for various enzymes and receptors involved in disease pathways. One notable application is in the synthesis of inhibitors for kinases, which are key targets in cancer therapy. The combination of the bromo, cyano, hydroxy, and trifluoromethoxy groups provides a robust platform for optimizing the potency and selectivity of these inhibitors.

Beyond its applications in medicinal chemistry, 2-Bromo-3-cyano-4-hydroxy-5-(trifluoromethoxy)pyridine has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials with applications in electronics and energy storage. For example, researchers have investigated its potential as a component in organic photovoltaic devices and organic light-emitting diodes (OLEDs). The ability to fine-tune its electronic properties through chemical modifications offers exciting possibilities for tailoring materials with specific performance characteristics.

The synthesis of 2-Bromo-3-cyano-4-hydroxy-5-(trifluoromethoxy)pyridine typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. One common approach involves the sequential introduction of the bromo, cyano, hydroxy, and trifluoromethoxy groups onto a pyridine scaffold. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For example, catalytic methods using transition metals have been developed to improve yield and reduce waste generation.

In conclusion, 2-Bromo-3-cyano-4-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1806171-35-6) is a multifunctional compound with a wide range of applications in both chemical and pharmaceutical research. Its unique combination of functional groups makes it an invaluable intermediate for synthesizing novel bioactive compounds and functional materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.